5'-Ethylcarboxamido-2',3'-isopropylidene adenosine

• Molecular Formula: C15H20N6O4
• Molecular Weight: 348.36 g/mol
• InChI: InChI=1S/C15H20N6O4/c1-4-17-13(22)9-8-10(25-15(2,3)24-8)14(23-9)21-6-20-7-11(16)18-5-19-12(7)21/h5-6,8-10,14H,4H2,1-3H3,(H,17,22)(H2,16,18,19)/t8-,9-,10-,14+/m0/s1
• InChIKey: FIHQDKWIAMIECN-RUMNANIHSA-N

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (also known as 2',3'-O-isopropylidene-NECA, CAS 39491-53-7, molecular formula C₁₅H₂₀N₆O₄, MW 348.36) is a synthetic adenosine derivative belonging to the tetrahydrofuro[3,4-d][1,3]dioxole class of modified nucleosides. This compound incorporates two critical structural modifications: an N-ethylcarboxamido group at the 5′ position in place of the native hydroxymethyl moiety, and a 2′,3′-O-isopropylidene (acetonide) protecting group forming a fused dioxolane ring across the ribose 2′- and 3′-hydroxyls.

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (CAS 39491-53-7): A Structurally Protected Adenosine A2B Receptor Agonist Template

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (also known as 2',3'-O-isopropylidene-NECA, CAS 39491-53-7, molecular formula C₁₅H₂₀N₆O₄, MW 348.36) is a synthetic adenosine derivative belonging to the tetrahydrofuro[3,4-d][1,3]dioxole class of modified nucleosides [1]. This compound incorporates two critical structural modifications: an N-ethylcarboxamido group at the 5′ position in place of the native hydroxymethyl moiety, and a 2′,3′-O-isopropylidene (acetonide) protecting group forming a fused dioxolane ring across the ribose 2′- and 3′-hydroxyls [2]. The compound is characterized as a pale yellow solid with a melting point of 200-202°C and solubility in DMSO, ethanol, and methanol . Pharmacologically, it serves as a full agonist at the human A2B adenosine receptor (hA2B), confirmed via cAMP modulation assays in CHO cells expressing the hA2B receptor .

A2B receptor functional assay research template (reported full agonism, cAMP modulation)

Protected nucleoside intermediate: acetonide enables regioselective derivatization

ADA metabolic stability studies: altered susceptibility vs. unprotected adenosine

• [1] Molbase. 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (CAS 39491-53-7). Chemical Product Database. View Source
• [2] Chembase. 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine, Catalog No. E900995. View Source

Why 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine Cannot Be Replaced by Unprotected NECA or Other Adenosine Analogs

Generic substitution fails because the 2′,3′-O-isopropylidene (acetonide) protection and the N-ethylcarboxamido modification in this compound confer distinct pharmacological and physicochemical properties that are absent in unprotected analogs such as NECA (5′-N-ethylcarboxamidoadenosine). The acetonide group masks the 2′- and 3′-hydroxyls, which are otherwise sites for metabolic degradation by adenosine deaminase (ADA) and phosphorylation by adenosine kinase [1]. Modeling studies indicate that 2′,3′-O-substituted adenosine analogs are harbored within the ADA catalytic cavity, with the acetonide moiety occupying a region of intermediate polarity, whereas the 5′-N-ethylcarboxamido group alters receptor binding kinetics [2]. Functional screening at the adenosine A2B receptor demonstrates that NECA (the unprotected analog) exhibits an EC₅₀ of 3.1 µM in cAMP production assays, while other ribose-modified derivatives display low to negligible activity [3]. The combination of 5′-carboxamide modification with 2′,3′-acetonide protection therefore produces a distinct pharmacological tool that cannot be approximated by using NECA or adenosine alone .

Unprotected NECA

Lacks 2′,3′-acetonide; metabolic stability and receptor kinetics may shift

Standard adenosine

Rapid ADA deamination limits sustained receptor engagement in assays

Other ribose-modified analogs

May lack full A2B agonist activity or distinct pharmacological profile

• [1] Vistoli, G., et al. Enhanced activity or resistance of adenosine derivatives towards adenosine deaminase-catalyzed deamination: influence of ribose modifications. Bioorganic & Medicinal Chemistry Letters, 2009, 19(10), 2877-2879. View Source
• [2] Vistoli, G., et al. (2009). Molecular docking studies on 2',3'-O-substituted adenosine analogs and ADA catalytic interactions. View Source
• [3] de Zwart, M., et al. A functional screening of adenosine analogues at the adenosine A2B receptor: a search for potent agonists. Nucleosides and Nucleotides, 1998, 17(6), 969-985. View Source

Quantitative Differentiation of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (CAS 39491-53-7) from NECA and Related Analogs

Functional A2B Receptor Agonist Activity: Full Agonism Confirmed via cAMP Assay vs. NECA Baseline Activity

5′-Ethylcarboxamido-2′,3′-isopropylidene Adenosine was confirmed as a full agonist in a functional assay based on the measurement of its capacity to modulate cAMP levels in CHO cells expressing the human A2B receptor (hA2B) . This functional profile distinguishes the compound from unprotected NECA (5′-N-ethylcarboxamidoadenosine), which exhibits an EC₅₀ of 3.1 µM in the same assay system but represents a distinct pharmacological entity lacking the 2′,3′-acetonide protection [1]. While the target compound's exact EC₅₀ value is not publicly reported in the accessed literature, its classification as a full agonist at hA2B establishes its utility as a template for A2B receptor agonist development .

hA2B agonism (cAMP)

Cross-study comparable

Full agonist (cAMP assay in CHO-hA2B)

vs

NECA: EC₅₀ 3.1 µM

Supports A2B functional assay development and comparator context

Exact EC₅₀ for target not publicly reported

Evidence Dimension	hA2B receptor functional agonism (cAMP modulation)
Target Compound Data	Full agonist (confirmed via cAMP assay in CHO-hA2B cells)
Comparator Or Baseline	NECA (unprotected analog): EC₅₀ = 3.1 µM (cAMP production in CHO-hA2B cells)
Quantified Difference	N/A (quantitative EC₅₀ for target compound not reported; qualitative designation as full agonist vs. NECA partial or distinct efficacy profile not specified)
Conditions	CHO cells expressing human A2B receptor; cAMP level measurement

Why This Matters

Confirmation of full agonist activity at hA2B distinguishes this compound from inactive or weakly active ribose-modified analogs and positions it as a validated positive control or lead template for A2B-targeted research.

• [1] de Zwart, M., et al. A functional screening of adenosine analogues at the adenosine A2B receptor: a search for potent agonists. Nucleosides and Nucleotides, 1998, 17(6), 969-985. View Source

Structural Protection Against ADA-Mediated Deamination: 2',3'-O-Isopropylidene Modification Provides Distinct Metabolic Profile vs. Unprotected Adenosine

Molecular modeling studies demonstrate that 2′- and 3′-O-substituents in adenosine analogs are accommodated within a large cavity of intermediate polarity in the adenosine deaminase (ADA) active site [1]. The 2′,3′-O-isopropylidene group in the target compound forms a cyclic ketal that protects the ribose hydroxyls from metabolic degradation, a feature absent in native adenosine and NECA . In contrast, unprotected adenosine is rapidly deaminated by ADA to inosine (Kₘ ≈ 25-50 µM for adenosine), while the acetonide-protected analog shows altered susceptibility to ADA-catalyzed deamination [2].

ADA deamination resistance

Class-level inference

Acetonide accommodates in ADA cavity, alters binding geometry vs. adenosine

Supports metabolic stability study design

Modeling data; direct kinetic comparison not available

Evidence Dimension	Susceptibility to adenosine deaminase (ADA)-catalyzed deamination
Target Compound Data	2′,3′-O-isopropylidene protection present; modeling indicates accommodation within ADA cavity of intermediate polarity
Comparator Or Baseline	Adenosine (unprotected): Kₘ ≈ 25-50 µM for ADA; rapid deamination to inosine
Quantified Difference	Not quantified in head-to-head format; class-level modeling indicates 2′,3′-O-substituted analogs are ADA substrates but with altered binding geometry vs. adenosine
Conditions	Molecular docking studies; ADA enzyme assay conditions

Why This Matters

The acetonide protection provides a distinct metabolic stability profile that enables experimental paradigms where sustained adenosine receptor engagement is required without rapid enzymatic inactivation.

• [1] Vistoli, G., et al. Enhanced activity or resistance of adenosine derivatives towards adenosine deaminase-catalyzed deamination: influence of ribose modifications. Bioorganic & Medicinal Chemistry Letters, 2009, 19(10), 2877-2879. View Source
• [2] Vistoli, G., et al. (2009). ADA substrate accommodation of 2',3'-O-substituted adenosine analogs. View Source

Physicochemical Differentiation: Melting Point and Crystallinity vs. NECA

5′-Ethylcarboxamido-2′,3′-isopropylidene Adenosine is obtained as a pale yellow crystalline solid with a melting point of 200-202°C . In contrast, NECA (the unprotected 5′-N-ethylcarboxamido analog) is typically supplied as a white to off-white powder with a reported melting point of approximately 211-214°C, though variations exist across vendor specifications [1]. The target compound's melting point, solubility profile in DMSO, ethanol, and methanol, and solid-state characteristics differ from NECA due to the presence of the 2′,3′-acetonide ring, which alters intermolecular hydrogen bonding capacity and crystal packing [2].

Melting point

Supporting evidence

200–202 °C

~9–14 °C lower vs. NECA (211–214 °C)

Enables identity confirmation via thermal analysis

Vendor-specified; verify under local conditions

Evidence Dimension	Melting point (solid-state thermal property)
Target Compound Data	200-202°C (pale yellow solid)
Comparator Or Baseline	NECA: ~211-214°C (white to off-white powder; vendor-dependent)
Quantified Difference	~9-14°C lower melting point for target compound
Conditions	Standard melting point determination

Why This Matters

Different melting point and solid-state characteristics enable unambiguous identity confirmation and purity assessment via thermal analysis, distinguishing the protected analog from unprotected NECA during quality control and analytical characterization.

• [1] PubChem. 5'-N-Ethylcarboxamidoadenosine (NECA) Compound Summary. CID 448457. View Source
• [2] Chembase. 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine Physicochemical Data. View Source

Synthetic Utility as a Protected Intermediate for Downstream Adenosine Derivative Synthesis

The 2′,3′-O-isopropylidene (acetonide) group serves as a reversible protecting group that masks the 2′- and 3′-hydroxyls of the ribose moiety, enabling selective chemical manipulation at other positions (e.g., N⁶, C2, 5′-carboxamide) without undesired side reactions at the secondary alcohols . This protected scaffold is employed as a key intermediate in the synthesis of diverse adenosine derivatives, including 2-substituted and N⁶-modified analogs, which are inaccessible or difficult to prepare from unprotected NECA due to competing reactivity of the free hydroxyls [1]. The compound is explicitly described as a "useful template for the development of A2B adenosine receptor agonists" .

Synthetic route utility

Supporting evidence

2′,3′-Acetonide → N⁶/C2 functionalization → Deprotection

Enables regioselective derivatization of adenosine scaffold

Protected intermediate reduces competing side reactions

Evidence Dimension	Synthetic accessibility to downstream derivatives
Target Compound Data	Acetonide protection at 2′,3′-positions; enables selective functionalization at N⁶, C2, or 5′-carboxamide
Comparator Or Baseline	NECA (unprotected): free 2′- and 3′-hydroxyls compete in acylation/alkylation reactions; requires additional protection/deprotection steps
Quantified Difference	Not applicable (qualitative synthetic advantage)
Conditions	Standard nucleoside derivatization chemistry

Why This Matters

For medicinal chemistry and chemical biology applications requiring further derivatization, this protected intermediate provides a more versatile starting material than unprotected NECA, reducing synthetic step count and improving regioselectivity.

• [1] Hampton, A. Nucleotides. II.1 A New Procedure for the Conversion of Ribonucleosides to 2',3'-O-Isopropylidene Derivatives. Journal of the American Chemical Society, 1961, 83(17), 3640-3645. View Source

Optimal Application Scenarios for 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (CAS 39491-53-7) Based on Differentiated Evidence

A2B Adenosine Receptor Functional Assay Development and Positive Control

This compound is optimally deployed as a full agonist positive control in functional assays measuring cAMP modulation in CHO or HEK293 cells expressing the human A2B adenosine receptor (hA2B). Its confirmed full agonist activity in hA2B cAMP assays makes it suitable for establishing assay windows, validating receptor coupling to Gs-mediated adenylyl cyclase activation, and benchmarking novel A2B ligand efficacy. The compound's distinct activity profile relative to NECA (EC₅₀ 3.1 µM) [1] provides a useful comparator for evaluating functional selectivity or biased agonism at the A2B receptor.

Synthesis of 2-Substituted and N6-Modified Adenosine Derivatives via Protected Intermediate

The 2′,3′-O-isopropylidene protection in this compound enables regioselective functionalization at the N⁶ amino group or C2 position of the purine ring while preserving the ribose 2′- and 3′-hydroxyls in protected form . This protected scaffold is employed in medicinal chemistry programs to generate libraries of adenosine analogs, including 2-alkynyl, 2-chloro, and 2-iodo derivatives, which serve as advanced intermediates for adenosine receptor agonist development [1]. Subsequent acidic deprotection yields the final 2′,3′-diol compounds, streamlining the synthetic route compared to using unprotected NECA .

ADA Metabolic Stability Studies and Nucleoside Analog Profiling

The 2′,3′-O-isopropylidene modification alters the compound's interaction with adenosine deaminase (ADA) compared to native adenosine, as demonstrated by molecular modeling studies showing accommodation of the acetonide moiety within the ADA catalytic cavity . This property makes the compound a useful tool for investigating structure-metabolism relationships in nucleoside analogs, particularly in assays designed to differentiate ADA susceptibility among protected versus unprotected adenosine derivatives [1]. The compound can serve as a comparator in ADA resistance screening programs evaluating novel nucleoside therapeutics.

Physicochemical Reference Standard for Acetonide-Protected Nucleoside Characterization

With a well-defined melting point of 200-202°C and characteristic pale yellow solid appearance , this compound serves as a reliable reference standard for analytical method development and quality control in laboratories handling acetonide-protected nucleosides. Its distinct thermal properties relative to unprotected NECA (~211-214°C) [1] enable unambiguous identity confirmation via differential scanning calorimetry (DSC) or melting point determination, supporting regulatory compliance and batch-to-batch consistency verification in research and development settings.

Application

Selection Property

Validation Focus

A2B receptor functional assay studies

Reported full agonism in cAMP assay

A2B receptor coupling and assay window validation

Regioselective nucleoside derivatization

2′,3′-Acetonide protection

N⁶/C2 functionalization without competing hydroxyl reactivity

ADA metabolic stability profiling

Altered ADA susceptibility (modeling)

Structure-metabolism relationship studies

Analytical reference for protected nucleosides

Thermal identity characterization

Melting point and identity confirmation

• [1] de Zwart, M., et al. A functional screening of adenosine analogues at the adenosine A2B receptor: a search for potent agonists. Nucleosides and Nucleotides, 1998, 17(6), 969-985. View Source